molecular formula C8H4F3NO B079488 2-Hydroxy-4-(trifluoromethyl)benzonitrile CAS No. 81465-88-5

2-Hydroxy-4-(trifluoromethyl)benzonitrile

Cat. No. B079488
CAS RN: 81465-88-5
M. Wt: 187.12 g/mol
InChI Key: PAPVLFUKQAEGSC-UHFFFAOYSA-N
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Description

“2-Hydroxy-4-(trifluoromethyl)benzonitrile” is a chemical compound with the molecular formula C8H4F3NO. Its molecular weight is 187.12 .


Molecular Structure Analysis

The InChI code for “2-Hydroxy-4-(trifluoromethyl)benzonitrile” is 1S/C8H4F3NO/c9-8(10,11)6-2-1-5(4-12)7(13)3-6/h1-3,13H .


Physical And Chemical Properties Analysis

“2-Hydroxy-4-(trifluoromethyl)benzonitrile” is a solid at room temperature. Its boiling point is between 118-119 degrees Celsius .

Scientific Research Applications

Drug Synthesis

The trifluoromethyl group, which is present in “2-Hydroxy-4-(trifluoromethyl)benzonitrile”, is a common feature in many FDA-approved drugs . This group contributes to the pharmacological activities of these drugs. Therefore, “2-Hydroxy-4-(trifluoromethyl)benzonitrile” can be used as an intermediate in the synthesis of various pharmaceuticals .

Production of Selinexor

“2-Hydroxy-4-(trifluoromethyl)benzonitrile” plays a crucial role in the production of Selinexor, a cancer drug . The compound is hydrolyzed with K2CO3 in the presence of 30% H2O2 to produce 3,5-bis(trifluoromethyl)benzamide, which is a key intermediate in the synthesis of Selinexor .

Organic Syntheses

“2-Hydroxy-4-(trifluoromethyl)benzonitrile” can be used as an intermediate in various organic syntheses . Its unique chemical structure makes it a valuable component in the production of a wide range of organic compounds .

High Voltage Lithium Ion Battery

“2-Hydroxy-4-(trifluoromethyl)benzonitrile” is used as a novel electrolyte additive for lithium nickel manganese oxide cathode of high voltage lithium ion battery . It is oxidized preferably to carbonate solvents forming a low-impedance protective film .

Fluvoxamine Synthesis

“2-Hydroxy-4-(trifluoromethyl)benzonitrile” is a key intermediate in the synthesis of fluvoxamine , a medication used for the treatment of obsessive-compulsive disorder (OCD), anxiety disorders, and major depressive disorder .

Nickel-Catalyzed Arylcyanation Reaction

“2-Hydroxy-4-(trifluoromethyl)benzonitrile” participates in nickel-catalyzed arylcyanation reaction of 4-octyne . This reaction is a valuable tool in organic chemistry for the formation of carbon-carbon bonds .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

2-hydroxy-4-(trifluoromethyl)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H4F3NO/c9-8(10,11)6-2-1-5(4-12)7(13)3-6/h1-3,13H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PAPVLFUKQAEGSC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(F)(F)F)O)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H4F3NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30608452
Record name 2-Hydroxy-4-(trifluoromethyl)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30608452
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

187.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Hydroxy-4-(trifluoromethyl)benzonitrile

CAS RN

81465-88-5
Record name 2-Hydroxy-4-(trifluoromethyl)benzonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=81465-88-5
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Hydroxy-4-(trifluoromethyl)benzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30608452
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

2-(Benzyloxy)-4-(trifluoromethyl)benzonitrile (~20 grams) in 350 ml. acetic acid and 100 ml. 33% HBr was stirred overnight, refluxed for four hours, and then stirred overnight again. Next the reaction mixture was stripped to a small volume and poured into ice water. The crude precipitate which formed was stirred in hexane, filtered, and was identified by NMR as the desired product, yield 9.3 grams.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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